1-(2-(benzylamino)-2-oxoethyl)-N-(3-fluorophenyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-[2-(benzylamino)-2-oxoethyl]-N-(3-fluorophenyl)-7-methyl-4-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C25H21FN4O3/c1-16-10-11-20-23(32)21(25(33)29-19-9-5-8-18(26)12-19)14-30(24(20)28-16)15-22(31)27-13-17-6-3-2-4-7-17/h2-12,14H,13,15H2,1H3,(H,27,31)(H,29,33)
• InChI Key: GXKRWRBADXVNPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=O)C(=CN2CC(=O)NCC3=CC=CC=C3)C(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C25H21FN4O3
• Molecular Weight: 444.5 g/mol

Description

1-(2-(benzylamino)-2-oxoethyl)-N-(3-fluorophenyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C25H21FN4O3 and its molecular weight is 444.466. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cytotoxic Activity

Carboxamide Derivatives of Benzo[b][1,6]naphthyridin-(5H)ones : This study explores the synthesis and cytotoxic activity of carboxamide derivatives, demonstrating potent cytotoxicity against murine leukemia and carcinoma cell lines, with some derivatives showing curative potential in mice models against tumors. The findings underscore the significance of structural variations in enhancing anticancer potency (Deady et al., 2005).

Fluorinated Naphthoic Acids Synthesis

Mono- and Difluoronaphthoic Acids : This research highlights the synthesis of fluorinated naphthoic acids, key structural units in biologically active compounds. The study presents novel syntheses for various mono- and difluoronaphthoic acids, contributing to the development of new medicinal compounds with potential applications in drug design (Tagat et al., 2002).

Novel Heterocyclic Systems

Novel Annulated Products from Aminonaphthyridinones : This investigation introduces new heterocyclic systems derived from aminonaphthyridinones, showcasing the versatility of naphthyridine derivatives in generating compounds with potential therapeutic applications. Such research demonstrates the compound's role in advancing organic chemistry and pharmacology (Deady & Devine, 2006).

Anti-inflammatory and Anticancer Potential

Naphthyridine Derivative with Anti-inflammatory and Anticancer Properties : This study identifies a naphthyridine derivative with both anti-inflammatory and anticancer activities, showing significant inhibition of pro-inflammatory cytokines and cytotoxicity against cancer cell lines. Such findings highlight the therapeutic potential of naphthyridine derivatives in treating diseases with an inflammatory component and cancer (Madaan et al., 2013).